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Compound of Interest

Compound Name: 3-(3-Furyl)acrylic acid

Cat. No.: B048550

Technical Support Center: 3-(3-Furyl)acrylic Acid

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage procedures for 3-(3-
Furyl)acrylic acid.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3-(3-Furyl)acrylic
acid.

Property Value Source
Molecular Formula C7He0Os3 [1][2]
Molecular Weight 138.12 g/mol [1][3]
Melting Point 155-158 °C (lit.) [1]
Boiling Point Not available

Sparingly soluble (0.56 g/L at
Solubility in Water paringly ( g [1]
25°C)

Appearance Solid [4]
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Experimental Protocols

Adherence to proper laboratory protocols is crucial when working with 3-(3-Furyl)acrylic acid
to ensure personnel safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities
that may generate dust, use a NIOSH-approved respirator.

Handling Protocol

o Work Area: Always handle 3-(3-Furyl)acrylic acid in a well-ventilated area, preferably within
a chemical fume hood.

» Dispensing:
o Minimize the creation of dust when weighing or transferring the powder.
o Use a spatula or other appropriate tool for transferring the solid.

o Close the container tightly immediately after use to prevent absorption of moisture, as the
compound is hygroscopic.[3][5]

e Spill Management:
o In case of a spill, avoid breathing the dust.

o Carefully sweep up the spilled solid and place it in a suitable, closed container for
disposal.[3][5]
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o Clean the spill area with an appropriate solvent and then wash with soap and water.
e Hygiene:
o Wash hands thoroughly with soap and water after handling the compound.

o Do not eat, drink, or smoke in the laboratory.

Storage Protocol

» Container: Store 3-(3-Furyl)acrylic acid in its original, tightly sealed container.[3][5]
e Environment:
o Store in a cool, dry, and well-ventilated place.[3][5]

o To maintain its integrity, it is recommended to store the compound under an inert gas (e.g.,
argon or nitrogen) due to its hygroscopic nature.[3][5]

» Incompatibilities:
o Store away from incompatible materials, particularly strong oxidizing agents.[4]

Troubleshooting and FAQs

This section addresses common issues and questions that may arise during the handling and
storage of 3-(3-Furyl)acrylic acid.

Q1: The 3-(3-Furyl)acrylic acid has formed clumps. What should | do?

Al: The clumping is likely due to moisture absorption, as the compound is hygroscopic.[3][5]
While the compound may still be usable for some applications, its purity might be
compromised. To prevent this, always store it in a tightly sealed container in a dry environment,
preferably in a desiccator or under an inert atmosphere.

Q2: | accidentally inhaled some dust from the compound. What are the immediate first aid
measures?
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A2: If you inhale dust, immediately move to an area with fresh air. If you experience any
respiratory irritation, such as coughing or difficulty breathing, seek medical attention.[3][5]
Always handle this compound in a well-ventilated area to avoid inhalation.

Q3: What should | do in case of skin or eye contact?
A3:

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][5]
Remove any contaminated clothing. If irritation persists, consult a physician.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[3][5] Seek immediate medical attention.

Q4: How should | dispose of waste 3-(3-Furyl)acrylic acid?

A4: Dispose of the compound and any contaminated materials in accordance with local, state,
and federal regulations. It is generally recommended to use a licensed professional waste
disposal service.[3]

Q5: Can | store 3-(3-Furyl)acrylic acid at room temperature?

A5: Yes, it can be stored at room temperature in a cool, dry place.[3][5] The key is to protect it
from moisture and incompatible substances.

Visual Guides
Safe Handling and Storage Workflow
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Caption: Logical workflow for safe handling and storage of 3-(3-Furyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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